Cas no 80745-63-7 (Bicyclo[2.2.2]octan-1-amine, 4-iodo-)

• Product Name: Bicyclo[2.2.2]octan-1-amine, 4-iodo-
• CAS No: 80745-63-7
• MF: C₈H₁₄IN
• MW: 251.107934474945
• CID: 4195713
• PubChem ID: 86014212
• Update Time: 2025-04-24

Bicyclo[2.2.2]octan-1-amine, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octan-1-amine, 4-iodo-
• 4-Iodobicyclo[2.2.2]octan-1-amine
• 80745-63-7

• Inchi： 1S/C8H14IN/c9-7-1-4-8(10,5-2-7)6-3-7/h1-6,10H2
• InChI Key： UYPOWJVNOOYPEE-UHFFFAOYSA-N
• SMILES： C12(N)CCC(I)(CC1)CC2

Computed Properties

• Exact Mass: 251.01710Da
• Monoisotopic Mass: 251.01710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų